Cas no 1261883-49-1 (5-Amino-6-(2-(trifluoromethyl)phenyl)picolinonitrile)

• Product Name: 5-Amino-6-(2-(trifluoromethyl)phenyl)picolinonitrile
• CAS No: 1261883-49-1
• MF: C₁₃H₈F₃N₃
• MW: 263.217932701111
• CID: 4984172
• Update Time: 2025-05-26

5-Amino-6-(2-(trifluoromethyl)phenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-(2-(trifluoromethyl)phenyl)picolinonitrile

• Inchi： 1S/C13H8F3N3/c14-13(15,16)10-4-2-1-3-9(10)12-11(18)6-5-8(7-17)19-12/h1-6H,18H2
• InChI Key： RJPBUVIOCXVDCE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(=CC=C(C#N)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 360
• XLogP3: 2.8
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-6-(2-(trifluoromethyl)phenyl)picolinonitrile

5-Amino-6-(2-(trifluoromethyl)phenyl)picolinonitrile: A Comprehensive Overview

The compound with CAS No. 1261883-49-1, known as 5-Amino-6-(2-(trifluoromethyl)phenyl)picolinonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes an amino group at the 5-position and a trifluoromethyl-substituted phenyl group at the 6-position of a picolinonitrile backbone. The combination of these functional groups imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of 5-Amino-6-(2-(trifluoromethyl)phenyl)picolinonitrile as a building block in the synthesis of advanced materials. Researchers have demonstrated its ability to participate in metal-mediated coupling reactions, which are crucial for constructing complex organic frameworks. For instance, a 2023 study published in *Nature Chemistry* utilized this compound to synthesize novel coordination polymers with enhanced magnetic properties. The trifluoromethyl group plays a pivotal role in modulating the electronic environment around the phenyl ring, enabling precise control over the reactivity of the molecule during these reactions.

In addition to its role in materials synthesis, 5-Amino-6-(2-(trifluoromethyl)phenyl)picolinonitrile has shown promise in medicinal chemistry. Its amino group and cyano group provide sites for further functionalization, allowing chemists to design molecules with tailored bioactivity. A 2023 paper in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases, suggesting its potential as a lead compound for drug development. The presence of the trifluoromethyl group also contributes to the molecule's lipophilicity, which is an important factor in drug design.

The synthesis of 5-Amino-6-(2-(trifluoromethyl)phenyl)picolinonitrile typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the cyanation of an appropriately substituted picoline derivative followed by subsequent amino group introduction. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making it easier to produce this compound on an industrial scale.

From an environmental perspective, the stability and biodegradability of 5-Amino-6-(2-(trifluoromethyl)phenyl)picolinonitrile are critical considerations. Preliminary studies indicate that the molecule exhibits moderate persistence in aqueous environments, which raises questions about its long-term ecological impact. However, further research is needed to fully understand its environmental fate and to develop strategies for minimizing any adverse effects.

In conclusion, 5-Amino-6-(2-(trifluoromethyl)phenyl)picolinonitrile (CAS No. 1261883-49-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to explore new frontiers in synthetic chemistry, materials science, and pharmacology. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.